2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile
Description
“2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile” is a chemical compound with the CAS Number: 6501-74-2. It has a molecular weight of 186.21 and its IUPAC name is (3-phenyl-4,5-dihydro-5-isoxazolyl)acetonitrile . The compound is stored at a temperature of 4°C and has a purity of 95%. It is in the form of a powder .
Synthesis Analysis
The synthesis of oxazolines, such as “2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile”, can be achieved through the cyclodehydration of β-hydroxy amides using reagents such as Deoxo-Fluor® . This process is carried out at room temperature in a stereospecific manner, with inversion of stereochemistry .Molecular Structure Analysis
The molecular structure of “2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile” is represented by the InChI code: 1S/C11H10N2O/c12-7-6-10-8-11(13-14-10)9-4-2-1-3-5-9/h1-5,8,10,13H,6H2 .Chemical Reactions Analysis
The reaction of 2, 4-diphenyl-4, 5-dihydro-1, 3-oxazol-5-one with 4-phenyl–tosyl-1-azabuta-1, 3-diene has been investigated using different experimental conditions . At room temperature, the kinetically controlled Michael adduct was isolated, while at 110 °C, other products were obtained .Physical And Chemical Properties Analysis
“2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile” is a powder that is stored at a temperature of 4°C . It has a molecular weight of 186.21 . The compound has a melting point of 79-80°C .Mechanism of Action
While the specific mechanism of action for “2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile” is not mentioned in the retrieved papers, oxazoline and oxazole compounds are known to be important biological scaffolds present within many natural products . They have been used in the development of new drugs due to their broad range of chemical and biological properties .
Future Directions
The future directions for “2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile” and similar compounds could involve further exploration of their biological activities and potential applications in drug development . Given their broad range of chemical and biological properties, these compounds could serve as valuable intermediates for the synthesis of new chemical entities in medicinal chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile involves the reaction of 3-phenyl-4,5-dihydro-1,2-oxazole with acetonitrile in the presence of a suitable catalyst.", "Starting Materials": [ "3-phenyl-4,5-dihydro-1,2-oxazole", "Acetonitrile", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 3-phenyl-4,5-dihydro-1,2-oxazole in acetonitrile.", "Step 2: Add the catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool to room temperature.", "Step 5: Filter the reaction mixture to remove any solid impurities.", "Step 6: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product by recrystallization from a suitable solvent." ] } | |
CAS RN |
6501-74-2 |
Product Name |
2-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)acetonitrile |
Molecular Formula |
C11H10N2O |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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